![molecular formula C24H24FNO5 B6153574 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid CAS No. 2219418-88-7](/img/no-structure.png)
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid
Description
The compound is a complex organic molecule. The fluoren-9-ylmethoxy carbonyl (Fmoc) group is a common protecting group used in peptide synthesis. The spiro[4.5]decane structure indicates a bicyclic compound with four atoms in one ring and five in the other .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of the bicyclic spiro[4.5]decane structure and the Fmoc-protected amino acid. The presence of the fluorine atom would also add to the complexity .Chemical Reactions Analysis
Again, without specific literature or experimental data, it’s difficult to provide a detailed analysis of the chemical reactions involving this compound .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence these properties include the presence of the fluorine atom and the spirocyclic structure .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid' involves the following steps: protection of the amine group, alkylation of the protected amine, deprotection of the amine, and coupling with the acid.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydroxide", "4-Fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid", "Di-tert-butyl dicarbonate", "Triethylamine", "N,N-Dimethylformamide", "Hydrochloric acid", "Ethyl acetate", "Sodium bicarbonate" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydroxide to form 9H-fluorene-9-methanol", "9H-fluorene-9-methanol is reacted with di-tert-butyl dicarbonate and triethylamine to form 9-{[(tert-butoxycarbonyl)oxy]methyl}fluorene", "9-{[(tert-butoxycarbonyl)oxy]methyl}fluorene is reacted with 4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid and N,N-dimethylformamide to form 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid", "2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid is deprotected using hydrochloric acid and ethyl acetate to form 2-[(9H-fluoren-9-yl)methoxy]carbonyl-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid", "2-[(9H-fluoren-9-yl)methoxy]carbonyl-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid is reacted with sodium bicarbonate to form the final product, 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid" ] } | |
CAS RN |
2219418-88-7 |
Product Name |
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid |
Molecular Formula |
C24H24FNO5 |
Molecular Weight |
425.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
